Cas no 2173392-05-5 ((2R)-2-amino-2-(oxan-4-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol
• CAS No: 2173392-05-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6084919
• PubChem ID: 40425289
• Update Time: 2025-06-13

(2R)-2-amino-2-(oxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol
• (R)-2-amino-2-(tetrahydro-2H-pyran-4-yl)ethanol
• 2H-Pyran-4-ethanol, β-aminotetrahydro-, (βR)-
• 2173392-05-5
• EN300-1791361
• SCHEMBL11972321

• Inchi： 1S/C7H15NO2/c8-7(5-9)6-1-3-10-4-2-6/h6-7,9H,1-5,8H2/t7-/m0/s1
• InChI Key： XOJUNYXOESDYTH-ZETCQYMHSA-N
• SMILES： C1OCCC([C@@H](N)CO)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±10.0 °C(Predicted)
• pka: 12.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol and Related Compound 2173392-05-5

The compound (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol, along with its related chemical entity 2173392-05-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their pharmacological properties, synthesis methods, and therapeutic potential.

Recent studies have highlighted the unique structural features of (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol, which contribute to its ability to interact with specific biological targets. The compound's chiral center and the presence of the oxan-4-yl group are believed to play a critical role in its binding affinity and selectivity. Preliminary in vitro assays have demonstrated promising activity against enzymes involved in neurotransmitter regulation, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

In parallel, the compound 2173392-05-5 has been identified as a key intermediate in the synthesis of (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this intermediate, addressing previous challenges related to yield and purity. Researchers have developed a novel catalytic asymmetric synthesis route, which significantly improves the enantiomeric excess of the final product, thereby enhancing its pharmacological efficacy.

Further investigations into the pharmacokinetic and pharmacodynamic properties of these compounds have revealed favorable profiles, including good oral bioavailability and minimal off-target effects. Animal studies have shown that (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol can cross the blood-brain barrier, a critical requirement for central nervous system-targeted therapies. These findings have spurred interest in advancing these compounds to preclinical development stages.

Despite these promising results, challenges remain in optimizing the therapeutic window and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compounds (2R)-2-amino-2-(oxan-4-yl)ethan-1-ol and 2173392-05-5 represent exciting avenues for drug discovery. Their unique chemical properties and promising biological activities position them as potential candidates for addressing unmet medical needs in neurology and metabolism. Continued research and development efforts will be crucial in unlocking their full therapeutic potential.